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For Researchers, Scientists, and Drug Development Professionals

Prodigiosin, a vibrant red tripyrrole pigment, has garnered significant attention within the

scientific community due to its broad spectrum of bioactivities, including antibacterial,

antifungal, immunosuppressive, and anticancer properties.[1][2] This guide provides a

comprehensive overview of the microorganisms known to produce prodigiosin, the intricate

biosynthetic pathways, regulatory networks, and detailed experimental protocols for its study.

Prodigiosin-Producing Microorganisms
Prodigiosin and its analogs are secondary metabolites produced by a variety of bacteria. While

Serratia marcescens, a Gram-negative gammaproteobacterium, is the most well-known and

extensively studied producer, several other microorganisms across different genera also

synthesize these pigments.[2] These include other Gram-negative bacteria such as Vibrio

psychroerythrus and Hahella chejuensis, as well as Gram-positive actinobacteria like

Streptomyces coelicolor.[2][3] The diversity of these producing organisms highlights the

widespread distribution of the genetic machinery for prodigiosin biosynthesis in the microbial

world.
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Data Presentation: Prodigiosin Production Yields
The yield of prodigiosin is highly dependent on the producing microorganism, the specific

strain, and the composition of the culture medium, as well as various physical parameters. The

following tables summarize quantitative data on prodigiosin production from various sources,

providing a comparative overview for researchers aiming to optimize production.

Table 1: Prodigiosin Production in Serratia Species

Microor
ganism
(Strain)

Carbon
Source

Nitroge
n
Source

Temper
ature
(°C)

pH
Incubati
on Time
(h)

Aeratio
n (rpm)

Prodigi
osin
Yield

Serratia

marcesc

ens

Dextrose
Not

Specified
25 7 36 150

22.40

mg/L

Serratia

marcesc

ens

Sucrose

(16.29

g/L)

Peptone

(11.76

g/L)

28 7.2-7.4 48 180
1653.95

mg/L

Serratia

marcesc

ens UCP

1549

Cassava

wastewat

er (6%) +

Mannitol

(2%)

Not

Specified
28 7 48

Not

Specified
49.5 g/L

Serratia

rubidaea

RAM_Ale

x

Not

Specified

Peptone

(7 g/L)
30 6 48 Static

~1600.51

mg/L

Serratia

nematodi

phila

Not

Specified

Nutrient

Broth
25 8 48 Static

>64%

increase

over

standard

NB

Table 2: Prodigiosin Production in Other Microorganisms
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Microor
ganism
(Strain)

Carbon
Source

Nitroge
n
Source

Temper
ature
(°C)

pH
Incubati
on Time
(h)

Aeratio
n (rpm)

Prodigi
osin
Yield

Streptom

yces

coelicolor

M145

(SBJ106

mutant)

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified

96.8

mg/g cell

dry

weight

Streptom

yces

coelicolor

Not

Specified

YEME

broth

Not

Specified

Not

Specified
48

Not

Specified

9.79

mg/L

(with

heat-

killed L.

rhamnos

us)

Hahella

chejuensi

s KCTC

2396

Sucrose

(1%)

Peptone

(0.4%)

Not

Specified

Not

Specified

Not

Specified

Not

Specified
1.495 g/L

Hahella

chejuensi

s

Glucose

(2.5 g/L)

Not

Specified

Not

Specified
6.89

240 (10

days)

Not

Specified

Not

Specified

(scaled-

up

productio

n)

Vibrio

gazogen

es PB1

Glucose

(2% v/v)

Not

Specified

Not

Specified

Not

Specified
48

Not

Specified

Not

Quantifie

d

Biosynthesis of Prodigiosin
The biosynthesis of prodigiosin is a bifurcated process, meaning that two separate precursor

molecules are synthesized independently and then condensed in a final step to form the
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characteristic tripyrrole structure. The two precursors are 2-methyl-3-amyl-pyrrole (MAP) and 4-

methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC). This complex process is orchestrated by the pig

gene cluster, which contains all the necessary enzymatic machinery.[4]
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Caption: Simplified overview of the bifurcated prodigiosin biosynthesis pathway.
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Regulatory Networks Controlling Prodigiosin
Production
The production of prodigiosin is tightly regulated by a complex network of signaling pathways

that respond to various environmental cues and cell density. These regulatory systems ensure

that the energetically expensive process of secondary metabolite production is initiated at the

appropriate time, typically during the stationary phase of growth.

Quorum Sensing
Quorum sensing (QS) is a cell-to-cell communication mechanism that allows bacteria to

coordinate gene expression in response to population density. In many Gram-negative

bacteria, this is mediated by N-acyl homoserine lactones (AHLs). In Serratia, the SmaI/SmaR

and SpnI/SpnR systems, homologs of the LuxI/LuxR system, play a crucial role in regulating

prodigiosin synthesis.[4]
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Caption: Quorum sensing regulation of prodigiosin biosynthesis in Serratia.

Two-Component Systems
Several two-component systems (TCSs) are also involved in the regulation of prodigiosin

production. These systems typically consist of a sensor kinase that perceives an environmental

signal and a response regulator that, upon phosphorylation, modulates gene expression.
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The GacS/GacA two-component system, part of the larger Gac/Rsm pathway, is a global

regulator of secondary metabolism in many Gram-negative bacteria.[1] In the context of

prodigiosin synthesis, the Gac/Rsm pathway generally acts as a positive regulator.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

